9,12-Octadecadienoic acid (9Z,12Z)-, 30-(((1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl)amino)-30-oxotriacontyl ester
Overview
Description
9,12-Octadecadienoic acid (9Z,12Z)-, 30-(((1S,2R,3E,5R)-2,5-dihydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl)amino)-30-oxotriacontyl ester is a useful research compound. Its molecular formula is C66H125NO6 and its molecular weight is 1028.7 g/mol. The purity is usually 95%.
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Properties
CAS No. |
873802-44-9 |
|---|---|
Molecular Formula |
C66H125NO6 |
Molecular Weight |
1028.7 g/mol |
IUPAC Name |
[30-oxo-30-[[(E,2S,3R,6R)-1,3,6-trihydroxyoctadec-4-en-2-yl]amino]triacontyl] (9Z,12Z)-octadeca-9,12-dienoate |
InChI |
InChI=1S/C66H125NO6/c1-3-5-7-9-11-13-15-16-30-34-37-41-45-49-53-57-66(72)73-60-54-50-46-42-38-35-32-29-27-25-23-21-19-17-18-20-22-24-26-28-31-33-36-40-44-48-52-56-65(71)67-63(61-68)64(70)59-58-62(69)55-51-47-43-39-14-12-10-8-6-4-2/h11,13,16,30,58-59,62-64,68-70H,3-10,12,14-15,17-29,31-57,60-61H2,1-2H3,(H,67,71)/b13-11-,30-16-,59-58+/t62-,63+,64-/m1/s1 |
InChI Key |
ZGBFGAHZKZQSLG-UMCOJZBLSA-N |
Isomeric SMILES |
CCCCCCCCCCCC[C@H](/C=C/[C@H]([C@H](CO)NC(=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCC/C=C\C/C=C\CCCCC)O)O |
Canonical SMILES |
CCCCCCCCCCCCC(C=CC(C(CO)NC(=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCC=CCC=CCCCCC)O)O |
Origin of Product |
United States |
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